![molecular formula C7H18IN B3023271 N,N-Diethyl-N-methylethanaminium iodide CAS No. 994-29-6](/img/structure/B3023271.png)
N,N-Diethyl-N-methylethanaminium iodide
Overview
Description
N,N-Diethyl-N-methylethanaminium iodide, commonly known as DEMI, is a quaternary ammonium salt used as a reagent in organic synthesis. It is a colorless, water-soluble compound that has been used for a variety of purposes, including as a catalyst for organic reactions, as an electrolyte in electrochemical experiments, and as an ion-pairing reagent in chromatography. DEMI has been studied for its potential applications in a number of scientific research areas, including biochemical and physiological effects, drug synthesis and delivery, and drug metabolism.
Scientific Research Applications
Dye-Sensitized Solar Cells
N,N-Diethyl-N-methylethanaminium iodide is used in the development of dye-sensitized solar cells. A study by Wang et al. (2004) discussed the synthesis of a novel family of room temperature ionic liquids, including N,N-diethyl-N′,N′-dipropyl-N′′-hexyl-N′′-methylguanidinium iodide, which was successfully used as an iodide resource in dye-sensitized nanocrystalline solar cells. This application achieved a power conversion efficiency of 5.9% under specific conditions (Wang et al., 2004).
Semiconducting Properties
Stoumpos et al. (2013) explored the semiconducting properties of hybrid metal iodide perovskites with organic cations, which included this compound. These compounds displayed high mobilities and near-infrared photoluminescent properties, indicating their potential use in electronic and photovoltaic applications (Stoumpos et al., 2013).
Protein Fluorescence Studies
Lehrer (1971) investigated the effect of iodide, including this compound, on the tryptophyl fluorescence of model compounds and lysozyme. This research provided insights into the use of iodide as a selective quencher for studying protein fluorescence, enhancing the understanding of protein structures and interactions (Lehrer, 1971).
Chemical Synthesis and Reactions
Gilyarov et al. (1968) examined the kinetics of reactions involving N-methylphosphamidines, which are related to this compound. Their research contributed to the understanding of basicities and methylation rates in chemical synthesis, informing the design and optimization of various synthetic processes (Gilyarov et al., 1968).
Safety and Hazards
properties
IUPAC Name |
triethyl(methyl)azanium;iodide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H18N.HI/c1-5-8(4,6-2)7-3;/h5-7H2,1-4H3;1H/q+1;/p-1 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NDPWCNORTYFYDW-UHFFFAOYSA-M | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC[N+](C)(CC)CC.[I-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H18IN | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Related CAS |
302-57-8 (Parent) | |
Record name | Ethanaminium, N,N-diethyl-N-methyl-, iodide (1:1) | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000994296 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
DSSTOX Substance ID |
DTXSID20883630 | |
Record name | Ethanaminium, N,N-diethyl-N-methyl-, iodide (1:1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20883630 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
243.13 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
994-29-6 | |
Record name | Ethanaminium, N,N-diethyl-N-methyl-, iodide (1:1) | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=994-29-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Ethanaminium, N,N-diethyl-N-methyl-, iodide (1:1) | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000994296 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Ethanaminium, N,N-diethyl-N-methyl-, iodide (1:1) | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | Ethanaminium, N,N-diethyl-N-methyl-, iodide (1:1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20883630 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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